Cas no 2228984-98-1 (tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228984-98-1
• MF: C₁₅H₁₉FN₂O₅
• MW: 326.320167779922
• CID: 6219407
• PubChem ID: 165692299
• Update Time: 2025-06-15

tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1875034
• 2228984-98-1

• Inchi： 1S/C15H19FN2O5/c1-14(2,3)23-13(20)17(5)15(4,9-19)10-6-7-11(16)12(8-10)18(21)22/h6-9H,1-5H3
• InChI Key： VRNTVXVREHHNIY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.12779987g/mol
• Monoisotopic Mass: 326.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228984-98-1)

The compound tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228984-98-1) is a specialized organic intermediate with significant applications in pharmaceutical synthesis and medicinal chemistry. Its complex structure, featuring a fluoro-nitrophenyl moiety and a tert-butyl carbamate group, makes it a valuable building block for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing interest in precision medicine and drug discovery, as highlighted by trending topics such as AI-driven molecular design and high-throughput screening. The nitrophenyl group in this compound also contributes to its utility in photoaffinity labeling, a technique gaining traction in proteomics research.

Synthetic routes to CAS No. 2228984-98-1 often involve multi-step organic reactions, including amide coupling and nitroaromatic functionalization. Its tert-butyloxycarbonyl (Boc) protecting group is particularly noteworthy, as it offers stability during peptide synthesis—a frequently searched topic among chemists. The compound’s chiral center further expands its applicability in asymmetric catalysis, addressing the pharmaceutical industry’s need for enantioselective synthesis.

From an SEO perspective, queries related to "4-fluoro-3-nitrophenyl derivatives" or "Boc-protected amino ketones" often lead to this compound. Its relevance to kinase inhibitor development—a hot topic in cancer research—also boosts its online visibility. Analytical data, such as HPLC purity and NMR spectra, are commonly requested by purchasers, reflecting the compound’s role in quality-controlled manufacturing.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like tert-butyl N-2-(4-fluoro-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate. Researchers explore solvent-free synthesis or biocatalytic methods to produce such intermediates, responding to searches for "sustainable pharmaceutical chemistry." This dual focus on functionality and eco-efficiency underscores the compound’s alignment with modern industrial trends.

In summary, CAS No. 2228984-98-1 exemplifies the intersection of structural complexity and therapeutic potential. Its versatility in drug design, coupled with its relevance to cutting-edge techniques like cryo-EM ligand mapping, ensures its continued prominence in scientific literature and commercial catalogs. As personalized medicine advances, this compound’s role in creating tailored molecular scaffolds will likely expand further.